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Compound of Interest

Compound Name: 2,3,5-Trimethylpyrazine-d3

Cat. No.: B12362176

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of a synthetic route for 2,3,5-Trimethylpyrazine-
d3, an isotopically labeled compound valuable as an internal standard in quantitative analytical

studies. The synthesis involves a Grignard reaction followed by purification, yielding the desired

deuterated product.

I. Synthesis Pathway
The synthesis of 2,3,5-Trimethylpyrazine-d3 is achieved through the reaction of 3-Chloro-2,5-

dimethylpyrazine with a deuterated Grignard reagent, methyl-d3-magnesium iodide, in the

presence of an iron catalyst.
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Caption: Synthetic workflow for 2,3,5-Trimethylpyrazine-d3.

II. Experimental Protocol
The following protocol for the synthesis of 2,3,5-Trimethylpyrazine-d3 is based on established

literature.[1]

Materials:

3-Chloro-2,5-dimethylpyrazine

Iron(III) acetylacetonate

Dry diethyl ether

Methyl-d3-magnesium iodide (1 M solution in ether)

Diluted hydrochloric acid (1 M)

Anhydrous sodium sulfate

Silica gel for column chromatography

Pentane
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Ether

Procedure:

Dissolve 3-Chloro-2,5-dimethylpyrazine (142 mmol) and iron(III) acetylacetonate (9 mmol) in

dry diethyl ether (1 L).

Cool the solution to 0 °C in an ice bath.

Add a 1 M solution of methyl-d3-magnesium iodide in ether (200 mmol) dropwise to the

cooled mixture.

Allow the reaction mixture to stir overnight at room temperature.

Carefully quench the reaction by the slow addition of diluted hydrochloric acid (1 M, 100 mL).

Separate the organic layer and dry it over anhydrous sodium sulfate.

Concentrate the dried organic layer under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a solvent system of

pentane/ether (7:3) to afford the pure 2,3,5-Trimethylpyrazine-d3.

III. Quantitative Data
The following table summarizes the key quantitative data associated with the synthesis.
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Parameter Value Reference

Yield 22% [1]

Molar mass of starting material

(3-Chloro-2,5-

dimethylpyrazine)

142.59 g/mol N/A

Molar mass of product (2,3,5-

Trimethylpyrazine-d3)
125.19 g/mol N/A

1H NMR (400 MHz, CDCl3), δ

ppm
8.24 (s, 1 H), 2.54 (s, 3 H) [1]

13C NMR (100 MHz, CDCl3,

HMBC), δ ppm

152.0 (C-5), 150.5 (C-3), 149.4

(C-2), 140.2 (C-6), 21.8 (C-9)
[1]

LC-TOF-MS (m/z)

[M + H]+, calculated for

C7H8D3N2: 126.1216, found:

126.1211

N/A

Note: Spectroscopic data for the intermediate, 3-d3,5-Dimethyl-2-pyrazinemethanol, is

available in the cited literature.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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